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Research on Cassia plant seeds indicates that a standard workflow is used to identify compounds like
Cassiaside C2, which belong to the naphthopyrone glycoside class [1]. The general process can be

visualized as follows:
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Plant Material
(Senna obtusifolia seed)

Identify via:
- Retention Time
- Mass Fragmentation
- Comparison to Literature

Click to download full resolution via product page

The most crucial identification is performed using High-Performance Liquid Chromatography coupled
with Electrospray Ionization and tandem Mass Spectrometry (HPLC-ESI-MSn). This technique
separates the compound mixture and provides information on the molecular weight and structure through

mass fragmentation patterns [1].

Available Data on Related Compounds and Sources

While spectral data for Cassiaside C2 is missing, the table below summarizes the information available for it

and closely related compounds, which can serve as useful references.
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Compound Name

Reported Sources

Available Structural & Analytical Data

Cassiaside C2

Cassiaside C

Cassiaside B

General Naphthopyrone &
Anthraquinone
Glycosides

Seeds of Cassia
obtusifolia (Syn. Senna
obtusifolia) [2]

Seeds of Cassia tora
and C. obtusifolia [3] [2]

Seeds of C. obtusifolia;
also found in coffee and
spices [4]

Seeds of Senna
obtusifolia [1]

Identified as a constituent; specific spectral
data not published in searched literature.

* Molecular Formula: C27H32015* Reported
Activity: Inhibits advanced glycation end
products (AGE) formation in vitro [3].

* Molecular Formula: C26H30014¢ Predicted
Properties: Water solubility, logP, pKa, etc.

[4]

Characterized by HPLC-ESI-MSn and FT-IR
spectroscopy; methodology is well-
established for this class of compounds [1].

A Path Forward for Confirmation

To obtain the specific spectral data for Cassiaside C2, I suggest you consider these potential solutions:

e Consult Specialized Databases: Commercial chemical reference standards databases from
suppliers may contain proton NMR data for purchase or review.

e Perform Isolation and Analysis: The experimental protocol from [1] can be applied to isolate
Cassiaside C2 from Senna obtusifolia seeds and characterize it using HPLC-ESI-MSn and NMR,
generating the required primary data.

¢ Reach Out to Authors: Contacting corresponding authors of key phytochemistry papers on Cassia

species may provide access to unpublished or supplementary data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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